Cas no 17551-36-9 (6-Hydrazinyl-3,4-dimethylpyridazine)
6-Hydrazinyl-3,4-dimethylpyridazine Chemical and Physical Properties
Names and Identifiers
-
- 6-hydrazinyl-3,4-dimethylpyridazine
- 6-Hydrazinyl-3,4-dimethylpyridazine
-
- MDL: MFCD16871606
- Inchi: 1S/C6H10N4/c1-4-3-6(8-7)10-9-5(4)2/h3H,7H2,1-2H3,(H,8,10)
- InChI Key: NIJJXNVMTGLDTR-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)C=C(NN)N=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Topological Polar Surface Area: 63.8
6-Hydrazinyl-3,4-dimethylpyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309296-250mg |
6-Hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 250mg |
¥1935 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309296-500mg |
6-Hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 500mg |
¥3594 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309296-1g |
6-Hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 1g |
¥5994 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309296-2.5g |
6-Hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 2.5g |
¥10211 | 2023-04-15 | |
| Enamine | EN300-198421-1g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 1g |
$528.0 | 2023-09-16 | |
| Enamine | EN300-198421-5g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 5g |
$1530.0 | 2023-09-16 | |
| Enamine | EN300-198421-10g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 10g |
$2269.0 | 2023-09-16 | |
| Enamine | EN300-198421-0.05g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-198421-0.1g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-198421-0.25g |
6-hydrazinyl-3,4-dimethylpyridazine |
17551-36-9 | 95% | 0.25g |
$216.0 | 2023-09-16 |
6-Hydrazinyl-3,4-dimethylpyridazine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 6-Hydrazinyl-3,4-dimethylpyridazine
Introduction to 6-Hydrazinyl-3,4-dimethylpyridazine (CAS No. 17551-36-9)
6-Hydrazinyl-3,4-dimethylpyridazine, also known by its CAS number 17551-36-9, is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is a member of the pyridazine family, characterized by its unique molecular structure and functional groups. The presence of the hydrazine moiety and the dimethyl substituents on the pyridazine ring endows this compound with a range of chemical and biological properties that make it an interesting subject for both academic and industrial research.
The molecular formula of 6-Hydrazinyl-3,4-dimethylpyridazine is C7H10N4, and its molecular weight is 158.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.
In recent years, 6-Hydrazinyl-3,4-dimethylpyridazine has gained attention for its potential therapeutic applications. One of the key areas of research has been its use as a scaffold for the development of novel drugs. The hydrazine group in particular has been shown to play a crucial role in the biological activity of the compound. For instance, studies have demonstrated that derivatives of 6-Hydrazinyl-3,4-dimethylpyridazine exhibit potent antitumor activity against various cancer cell lines. This activity is attributed to the ability of the compound to interfere with key cellular processes such as DNA replication and protein synthesis.
Beyond its antitumor properties, 6-Hydrazinyl-3,4-dimethylpyridazine has also shown promise in other therapeutic areas. Research has indicated that certain derivatives of this compound possess anti-inflammatory and analgesic effects. These findings suggest that 6-Hydrazinyl-3,4-dimethylpyridazine could be a valuable starting point for the development of new treatments for inflammatory diseases and pain management.
The synthesis of 6-Hydrazinyl-3,4-dimethylpyridazine has been well-documented in the literature. One common method involves the reaction of 3,4-dimethylpyridazine with hydrazine hydrate under appropriate conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.
In addition to its therapeutic potential, 6-Hydrazinyl-3,4-dimethylpyridazine has found applications in other areas of chemical research. For example, it has been used as a building block in the synthesis of more complex molecules with diverse functionalities. The versatility of this compound makes it an attractive choice for chemists working on projects that require multifaceted chemical structures.
The safety profile of 6-Hydrazinyl-3,4-dimethylpyridazine is an important consideration for both researchers and industry professionals. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure a safe working environment.
In conclusion, 6-Hydrazinyl-3,4-dimethylpyridazine (CAS No. 17551-36-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological properties make it an important molecule for further exploration and development. As ongoing research continues to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
17551-36-9 (6-Hydrazinyl-3,4-dimethylpyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)